Cas no 91495-75-9 (3-phenylcyclopentane-1-carboxylic Acid)

• Product Name: 3-phenylcyclopentane-1-carboxylic Acid
• CAS No: 91495-75-9
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD11977322
• CID: 797030
• PubChem ID: 20313173
• Update Time: 2025-05-27

3-phenylcyclopentane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 3-phenyl-
• 3-phenylcyclopentane-1-carboxylic acid
• CS-0457910
• SCHEMBL1073107
• AKOS022536861
• BDBM50293437
• 3-phenyl-1-cyclopentanecarboxylic acid
• Z1255391877
• 3-Phenylcyclopentanecarboxylic acid
• CHEMBL554283
• PD181506
• 3-phenyl-cyclopentanecarboxylic acid
• EN300-223320
• 3-Phenylcyclopentanecarboxylicacid
• A843950
• 91495-75-9
• DTXSID80605012
• 3-phenylcyclopentane-1-carboxylic Acid

• MDL： MFCD11977322
• Inchi： 1S/C12H14O2/c13-12(14)11-7-6-10(8-11)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,13,14)
• InChI Key： IWOLSKRVZNXDNU-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.108 g/cm3 (18 ºC)
• Melting Point: 17-18.5 ºC
• Refractive Index: 1.5423 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),

Additional information on 3-phenylcyclopentane-1-carboxylic Acid

Recent Advances in the Study of 3-phenylcyclopentane-1-carboxylic Acid (CAS: 91495-75-9)

3-phenylcyclopentane-1-carboxylic Acid (CAS: 91495-75-9) is a cyclopentane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammation and metabolic disorders. This research brief aims to summarize the latest findings and highlight the compound's emerging role in drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-phenylcyclopentane-1-carboxylic Acid, emphasizing its structural versatility and potential for modification. The researchers employed a novel catalytic hydrogenation method to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In another investigation, researchers examined the anti-inflammatory properties of 3-phenylcyclopentane-1-carboxylic Acid using in vitro and in vivo models. The results demonstrated significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. The study further elucidated the compound's mechanism of action, which involves modulation of the NF-κB signaling pathway, a key regulator of inflammation.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of 3-phenylcyclopentane-1-carboxylic Acid. Findings indicate that the compound exhibits favorable pharmacokinetic profiles, including good oral absorption and minimal hepatic metabolism. These properties enhance its suitability for oral administration, a critical factor in drug development.

Emerging research has also explored the potential of 3-phenylcyclopentane-1-carboxylic Acid in metabolic disorders. A preclinical study reported its ability to improve insulin sensitivity and reduce hyperglycemia in diabetic animal models. The compound's dual action on inflammation and metabolism positions it as a multifunctional therapeutic agent, with potential applications in conditions such as type 2 diabetes and obesity.

Despite these promising findings, challenges remain in the clinical translation of 3-phenylcyclopentane-1-carboxylic Acid. Issues such as dose optimization, long-term safety, and formulation development need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-phenylcyclopentane-1-carboxylic Acid (CAS: 91495-75-9) represents a promising candidate for therapeutic development, with demonstrated efficacy in inflammation and metabolic disorders. Continued research into its mechanisms, pharmacokinetics, and safety profiles will be crucial for realizing its full potential in the pharmaceutical landscape.